Cas no 934290-68-3 (3-Cyano-6-(trifluoromethyl)-1H-indole)

3-Cyano-6-(trifluoromethyl)-1H-indole is a versatile heterocyclic compound featuring a cyano group at the 3-position and a trifluoromethyl substituent at the 6-position of the indole scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the electron-withdrawing trifluoromethyl group enhances metabolic stability and bioavailability, while the cyano group offers a reactive handle for further functionalization. Its rigid indole core contributes to binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other biologically active molecules. The compound is typically handled under inert conditions due to its sensitivity.
3-Cyano-6-(trifluoromethyl)-1H-indole structure
934290-68-3 structure
Product Name:3-Cyano-6-(trifluoromethyl)-1H-indole
CAS No:934290-68-3
MF:C10H5F3N2
MW:210.155312299728
MDL:MFCD21607439
CID:4673394
PubChem ID:71741984
Update Time:2025-05-20

3-Cyano-6-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethyl)-1H-indole-3-carbonitrile
    • 3-CYANO-6-(TRIFLUOROMETHYL)-1H-INDOLE
    • 6-(Trifluoromethyl)-1H-indole-3-carbonitrile (ACI)
    • C10H5F3N2
    • AKOS022976173
    • MFCD21607439
    • CS-0147025
    • 934290-68-3
    • BS-17887
    • 3-Cyano-6-(trifluoromethyl)-1H-indole
    • MDL: MFCD21607439
    • Inchi: 1S/C10H5F3N2/c11-10(12,13)7-1-2-8-6(4-14)5-15-9(8)3-7/h1-3,5,15H
    • InChI Key: LHODSXHUFFSAOM-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2C(C#N)=CNC=2C=1)(F)F

Computed Properties

  • Exact Mass: 210.04048265g/mol
  • Monoisotopic Mass: 210.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.6

3-Cyano-6-(trifluoromethyl)-1H-indole Pricemore >>

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abcr
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6-(Trifluoromethyl)-1H-indole-3-carbonitrile; .
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3-Cyano-6-(trifluoromethyl)-1H-indole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  16 h, 130 °C
Reference
Preparation of 3-cyanoindole compound and application thereof
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ,  Water ;  16 h, 130 °C
Reference
Efficient construction of diverse 3-cyanoindoles under novel tandem catalysis
Wu, Jun; Liu, Jiabin; Zhou, Kerui; He, Zhenni; Wang, Qian; et al, Chemical Communications (Cambridge, 2020, 56(83), 12660-12663

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium formate ,  Hydroxyamine hydrochloride Solvents: Formic acid ;  1 h, reflux
1.2 Reagents: Water ;  cooled
Reference
Preparation of nitrogen-containing heterocycle compounds as xanthine oxidase inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of nitrogenated aromatic heterocyclic compounds as xanthine oxidase inhibitors and pharmaceutical composition comprising the same
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of nitrogenated heterocyclic compounds as xanthine oxidase inhibitors and pharmaceutical compositions comprising the same
, World Intellectual Property Organization, , ,

3-Cyano-6-(trifluoromethyl)-1H-indole Raw materials

3-Cyano-6-(trifluoromethyl)-1H-indole Preparation Products

3-Cyano-6-(trifluoromethyl)-1H-indole Related Literature

Additional information on 3-Cyano-6-(trifluoromethyl)-1H-indole

Comprehensive Overview of 3-Cyano-6-(trifluoromethyl)-1H-indole (CAS No. 934290-68-3): Properties, Applications, and Industry Insights

The compound 3-Cyano-6-(trifluoromethyl)-1H-indole (CAS No. 934290-68-3) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique indole scaffold and functional groups—cyano and trifluoromethyl—this compound serves as a versatile building block for drug discovery and material science. Its molecular structure, C10H5F3N2, combines aromaticity with electron-withdrawing properties, making it valuable for designing bioactive molecules.

In recent years, the demand for fluorinated indole derivatives like 3-Cyano-6-(trifluoromethyl)-1H-indole has surged due to their role in modulating pharmacokinetic properties. Researchers highlight its potential in targeting kinase inhibitors and GPCR ligands, aligning with trends in personalized medicine and oncology. The trifluoromethyl group enhances metabolic stability, a hot topic in AI-driven drug design discussions, where computational tools predict ADMET profiles.

Synthetic routes to 934290-68-3 often involve palladium-catalyzed cross-coupling or cyclization reactions, reflecting advancements in green chemistry. A 2023 study emphasized its use in LED materials, leveraging the indole core’s luminescent properties—a response to the booming optoelectronics market. SEO analytics reveal frequent searches for "indole-based fluorophores" and "CF3-substituted heterocycles," underscoring interdisciplinary interest.

From a commercial standpoint, suppliers list 3-Cyano-6-(trifluoromethyl)-1H-indole under categories like high-purity intermediates and custom synthesis. Regulatory compliance (e.g., REACH) ensures its safe handling, while patents cite its utility in crop protection agents, addressing sustainability concerns in agriculture. Analytical data—NMR, HPLC, and MS—are critical for QC, as noted in forums discussing QC/QA best practices.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for gas storage, a niche yet growing field. The compound’s cLogP (~2.5) and hydrogen-bonding capacity make it a candidate for fragment-based drug discovery, a trending strategy in biotech. Notably, its cyano group enables click chemistry modifications, resonating with searches for "bioorthogonal reactions."

In summary, 3-Cyano-6-(trifluoromethyl)-1H-indole exemplifies innovation at the intersection of chemistry and technology. Its adaptability to AI-augmented research and alignment with ESG goals position it as a compound of enduring relevance, meriting continued exploration across scientific disciplines.

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